oleomorphocycline
oleomorphocycline
Brand Name:
Vulcanchem
CAS No.:
18353-77-0
VCID:
VC0090837
InChI:
InChI=1S/C35H61NO12.C27H33N3O9/c1-16-14-35(15-43-35)32(40)19(4)27(37)18(3)22(7)46-33(41)21(6)31(47-26-13-25(42-11)28(38)23(8)45-26)20(5)30(16)48-34-29(39)24(36(9)10)12-17(2)44-34;1-26(37)13-5-4-6-16(31)17(13)21(32)18-14(26)11-15-20(29(2)3)22(33)19(24(35)27(15,38)23(18)34)25(36)28-12-30-7-9-39-10-8-30/h16-31,34,37-39H,12-15H2,1-11H3;4-6,14-15,20,31-32,35,37-38H,7-12H2,1-3H3,(H,28,36)/t16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-,27-,28-,29+,30-,31-,34-,35+;14-,15-,20-,26+,27-/m00/s1
SMILES:
CC1CC(C(C(O1)OC2C(CC3(CO3)C(=O)C(C(C(C(OC(=O)C(C(C2C)OC4CC(C(C(O4)C)O)OC)C)C)C)O)C)C)O)N(C)C.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)NCN5CCOCC5)N(C)C)O
Molecular Formula:
C62H94N4O21
Molecular Weight:
1231.441
oleomorphocycline
CAS No.: 18353-77-0
Main Products
VCID: VC0090837
Molecular Formula: C62H94N4O21
Molecular Weight: 1231.441
| CAS No. | 18353-77-0 |
|---|---|
| Product Name | oleomorphocycline |
| Molecular Formula | C62H94N4O21 |
| Molecular Weight | 1231.441 |
| IUPAC Name | (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-N-(morpholin-4-ylmethyl)-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;(3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-8-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro[2.13]hexadecane-10,16-dione |
| Standard InChI | InChI=1S/C35H61NO12.C27H33N3O9/c1-16-14-35(15-43-35)32(40)19(4)27(37)18(3)22(7)46-33(41)21(6)31(47-26-13-25(42-11)28(38)23(8)45-26)20(5)30(16)48-34-29(39)24(36(9)10)12-17(2)44-34;1-26(37)13-5-4-6-16(31)17(13)21(32)18-14(26)11-15-20(29(2)3)22(33)19(24(35)27(15,38)23(18)34)25(36)28-12-30-7-9-39-10-8-30/h16-31,34,37-39H,12-15H2,1-11H3;4-6,14-15,20,31-32,35,37-38H,7-12H2,1-3H3,(H,28,36)/t16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-,27-,28-,29+,30-,31-,34-,35+;14-,15-,20-,26+,27-/m00/s1 |
| Standard InChIKey | ZGNWFSOVIDZVCK-RHEINJKJSA-N |
| SMILES | CC1CC(C(C(O1)OC2C(CC3(CO3)C(=O)C(C(C(C(OC(=O)C(C(C2C)OC4CC(C(C(O4)C)O)OC)C)C)C)O)C)C)O)N(C)C.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)NCN5CCOCC5)N(C)C)O |
| Synonyms | oleomorphocycline |
| Last Modified | Aug 20 2021 |
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